Cas no 1020503-35-8 (N,N-diethyl-3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-1H-pyrazole-4-sulfonamide)

N,N-diethyl-3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-1H-pyrazole-4-sulfonamide structure

1020503-35-8 structure

Product Name:N,N-diethyl-3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-1H-pyrazole-4-sulfonamide

CAS No:1020503-35-8

MF:C₁₇H₂₂N₄O₅S

MW:394.445382595062

CID:6275014

PubChem ID:27638206

Update Time:2024-01-14

N,N-diethyl-3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N,N-diethyl-3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-1H-pyrazole-4-sulfonamide
- F2065-0315
- N,N-diethyl-3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)pyrazole-4-sulfonamide
- AKOS021682786
- 1020503-35-8
- Inchi： 1S/C17H22N4O5S/c1-6-19(7-2)27(25,26)16-12(4)18-20(13(16)5)17(22)14-9-8-10-15(11(14)3)21(23)24/h8-10H,6-7H2,1-5H3
- InChI Key： XWIGQTJNWSUUIP-UHFFFAOYSA-N
- SMILES： S(C1C(C)=NN(C(C2C=CC=C(C=2C)[N+](=O)[O-])=O)C=1C)(N(CC)CC)(=O)=O

Computed Properties

Exact Mass: 394.13109099g/mol
Monoisotopic Mass: 394.13109099g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 655
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 127Å²

N,N-diethyl-3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-1H-pyrazole-4-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2065-0315-2μmol	N,N-diethyl-3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-1H-pyrazole-4-sulfonamide	1020503-35-8	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2065-0315-5μmol	N,N-diethyl-3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-1H-pyrazole-4-sulfonamide	1020503-35-8	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2065-0315-10μmol	N,N-diethyl-3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-1H-pyrazole-4-sulfonamide	1020503-35-8	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2065-0315-20μmol	N,N-diethyl-3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-1H-pyrazole-4-sulfonamide	1020503-35-8	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2065-0315-1mg	N,N-diethyl-3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-1H-pyrazole-4-sulfonamide	1020503-35-8	90%+	1mg	$54.0	2023-05-16
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Life Chemicals	F2065-0315-3mg	N,N-diethyl-3,5-dimethyl-1-(2-methyl-3-nitrobenzoyl)-1H-pyrazole-4-sulfonamide	1020503-35-8	90%+	3mg	$63.0	2023-05-16
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